Cas no 1807242-67-6 (Methyl 3-cyano-5-difluoromethoxy-2-ethylphenylacetate)

• Product Name: Methyl 3-cyano-5-difluoromethoxy-2-ethylphenylacetate
• CAS No: 1807242-67-6
• MF: C₁₃H₁₃F₂NO₃
• MW: 269.244030714035
• CID: 5011228
• Update Time: 2025-06-08

Methyl 3-cyano-5-difluoromethoxy-2-ethylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-5-difluoromethoxy-2-ethylphenylacetate

• Inchi： 1S/C13H13F2NO3/c1-3-11-8(6-12(17)18-2)4-10(19-13(14)15)5-9(11)7-16/h4-5,13H,3,6H2,1-2H3
• InChI Key： QYXFEYXCJPOVMQ-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C#N)C(CC)=C(C=1)CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 353
• XLogP3: 3.1
• Topological Polar Surface Area: 59.3

Additional information on Methyl 3-cyano-5-difluoromethoxy-2-ethylphenylacetate

Methyl 3-cyano-5-difluoromethoxy-2-ethylphenylacetate (CAS No. 1807242-67-6): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry

Methyl 3-cyano-5-difluoromethoxy-2-ethylphenylacetate, identified by its CAS number 1807242-67-6, represents a sophisticated molecular entity that has garnered significant attention in the realms of chemical biology and medicinal chemistry. This compound, characterized by its intricate structural framework, combines multiple pharmacophoric elements that make it a promising candidate for further exploration in drug discovery and therapeutic applications. The presence of functional groups such as the cyano (-CN) moiety, difluoromethoxy (-OCH₂F₂) group, and ethylphenylacetic acid backbone imparts unique chemical properties that are of great interest to researchers seeking novel bioactive molecules.

The cyano group at the third position of the phenyl ring contributes to the electron-withdrawing nature of the molecule, which can influence its interactions with biological targets. This feature is particularly relevant in the design of molecules that require precise binding to specific proteins or enzymes. The difluoromethoxy substituent, located at the fifth position, introduces fluorine atoms that are well-known for their ability to modulate metabolic stability and binding affinity. In recent years, fluorinated compounds have been extensively studied due to their enhanced bioavailability and improved pharmacokinetic profiles. The ethylphenylacetic acid moiety serves as a versatile scaffold that can be further modified to optimize biological activity.

In the context of contemporary research, Methyl 3-cyano-5-difluoromethoxy-2-ethylphenylacetate has been explored for its potential applications in various therapeutic areas. One of the most compelling aspects of this compound is its structural similarity to known bioactive agents, which suggests that it may exhibit comparable or even superior pharmacological properties. For instance, derivatives of phenylacetic acid have been investigated for their roles in modulating neurotransmitter systems and inflammatory pathways. The incorporation of cyano and difluoromethoxy groups into this scaffold could enhance binding interactions with target enzymes or receptors, thereby improving therapeutic efficacy.

Recent studies have highlighted the importance of fluorinated aromatic compounds in the development of antiviral and anticancer agents. The electron-withdrawing effects of the cyano group and the lipophilic nature of the ethylphenylacetic acid backbone contribute to the overall solubility and membrane permeability of the molecule, which are critical factors for drug delivery systems. Additionally, the difluoromethoxy group has been shown to increase metabolic stability by resisting hydrolysis under physiological conditions. These properties make Methyl 3-cyano-5-difluoromethoxy-2-ethylphenylacetate a valuable candidate for further investigation in medicinal chemistry.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, are often employed to construct the desired structural framework efficiently. The use of computational chemistry tools has also played a crucial role in predicting and refining synthetic routes, thereby reducing experimental trial-and-error processes. These advancements in synthetic chemistry have made it possible to produce complex molecules like Methyl 3-cyano-5-difluoromethoxy-2-ethylphenylacetate with greater precision and scalability.

In terms of biological evaluation, Methyl 3-cyano-5-difluoromethoxy-2-ethylphenylacetate has been subjected to various in vitro assays to assess its potential bioactivity. Preliminary results suggest that this compound exhibits promising interactions with certain enzymes and receptors, which could be exploited for therapeutic purposes. For example, its ability to modulate enzyme activity related to metabolic pathways has been observed in cell-based assays. Further studies are ongoing to elucidate the exact mechanisms of action and to identify potential off-target effects that may influence its safety profile.

The integration of high-throughput screening (HTS) technologies has accelerated the process of identifying lead compounds from large libraries like Methyl 3-cyano-5-difluoromethoxy-2-ethylphenylacetate. These technologies enable researchers to rapidly test thousands of compounds against multiple biological targets, thereby increasing the likelihood of discovering novel drug candidates. Additionally, structure-based drug design approaches have been employed to optimize the molecular structure based on crystallographic data obtained from target proteins. This rational design strategy has significantly enhanced the efficiency of hit-to-drug conversion.

The future prospects for Methyl 3-cyano-5-difluoromethoxy-2-ethylphenylacetate are promising, given its unique structural features and potential biological activities. As research continues to uncover new therapeutic targets and mechanisms, this compound may find applications in treating a range of diseases beyond those currently under investigation. Collaborative efforts between academic researchers and industry scientists will be essential in translating these findings into clinical trials and ultimately into viable therapeutics for patients worldwide.

In conclusion, Methyl 3-cyano-5-difluoromethoxy-2-ethylphenylacetate (CAS No. 1807242-67-6) stands as a testament to the ingenuity and innovation inherent in modern chemical biology and medicinal chemistry. Its complex structure, characterized by functional groups such as -CN and -OCH₂F₂, positions it as a compelling candidate for further exploration in drug discovery programs. With ongoing research aimed at elucidating its biological activities and optimizing its pharmacological properties, this compound holds significant promise for addressing unmet medical needs in various therapeutic areas.